Cas no 70404-42-1 (2-[4-[4,5-Dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-3-hydroxyphenyl]-5-hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one)

• Product Name: 2-[4-[4,5-Dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-3-hydroxyphenyl]-5-hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• CAS No: 70404-42-1
• MF: C₃₃H₄₀O₂₀
• MW: 756.658712387085
• CID: 3013762
• PubChem ID: 138857795
• Update Time: 2024-10-27

2-[4-[4,5-Dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-3-hydroxyphenyl]-5-hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one Chemical and Physical Properties

Names and Identifiers

• Genistein 7-O-β-D-glucopyranoside-4’-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranoside]
• 4H-1-Benzopyran-4-one, 2-[4-[[2-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl]oxy]-3-hydroxyphenyl]-7-(beta-D-glucopyranosyloxy)-5-hydroxy-
• 2-[4-[4,5-Dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-3-hydro
• Genistein 7-O-(2)-D-glucopyranoside-4-O-[+/--L-rhamnopyranosyl-(1'2)-D-glucopyranoside]
• DA-63735
• A-D-glucopyranoside-4'-O-[
• A-L-rhamnopyranosyl-(1 inverted exclamation marku2)-
• CS-0032481
• 70404-42-1
• HY-N5129
• 2-(4-(((2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-3-hydroxyphenyl)-5-hydroxy-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• Genistein 7-O-beta-D-glucopyranoside-4'-O-[alpha-L-rhamnopyranosyl-(1-->2)-beta-D-glucopyranoside]
• 2-[4-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-3-hydroxyphenyl]-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• 4H-1-Benzopyran-4-one, 2-[4-[[2-O-(6-deoxy--L-mannopyranosyl)--D-glucopyranosyl]oxy]-3-hydroxyphenyl]-7-(-D-glucopyranosyloxy)-5-hydroxy-
• A-D-glucopyranoside-4 inverted exclamation mark -O-[
• A-D-glucopyranoside]
• Genistein 7-O-
• Genistein 7-O-beta-D-glucopyranoside-4AE-O-[alpha-L-rhamnopyranosyl-(1-2)-beta-D-glucopyranoside]
• VCA40442
• 2-[4-[4,5-Dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-3-hydroxyphenyl]-5-hydroxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one

• Inchi： 1S/C33H40O20/c1-10-22(39)25(42)28(45)31(47-10)53-30-27(44)24(41)20(9-35)52-33(30)50-16-3-2-11(4-13(16)36)17-7-15(38)21-14(37)5-12(6-18(21)49-17)48-32-29(46)26(43)23(40)19(8-34)51-32/h2-7,10,19-20,22-37,39-46H,8-9H2,1H3
• InChI Key： RTZQSPCWWLUJTE-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(C)O1)O)O)O)C1C(OC2C=CC(C3=CC(C4=C(C=C(C=C4O3)OC3C(C(C(C(CO)O3)O)O)O)O)=O)=CC=2O)OC(CO)C(C1O)O

Computed Properties

• Exact Mass: 756.21129366g/mol
• Monoisotopic Mass: 756.21129366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 53
• Rotatable Bond Count: 9
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 324
• XLogP3: -2.657

Experimental Properties

• Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.042 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Flavonoids